N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine
• InChI: InChI=1S/C14H10F2N4/c15-10-2-1-9(11(16)7-10)8-19-13-4-3-12-14(20-13)18-6-5-17-12/h1-7H,8H2,(H,18,19,20)
• InChI Key: VHWMJCATPSJSQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CNC2=NC3=NC=CN=C3C=C2
• Molecular Formula: C14H10F2N4
• Molecular Weight: 272.25 g/mol
• CAS No.: 1492861-66-1

Description

“N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine” is a chemical compound with the molecular weight of 272.26. It is also known as N-(2,4-difluorobenzyl)pyrido[2,3-b]pyrazin-6-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H10F2N4/c15-10-2-1-9(11(16)7-10)8-19-13-4-3-12-14(20-13)18-6-5-17-12/h1-7H,8H2,(H,18,19,20). This code provides a textual representation of the molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is normal.

Scientific Research Applications

Synthesis and Characterization

Research on N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine derivatives highlights the importance of structural characterization and synthesis methodologies. For instance, the synthesis and characterization of pyrazole derivatives have identified antitumor, antifungal, and antibacterial pharmacophore sites. The study used various analytical techniques, including FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography, to elucidate the structure of synthesized compounds, demonstrating the critical role of this compound in developing bioactive molecules (Titi et al., 2020).

Biological Activities

The exploration of biological activities is a significant area of research for compounds like this compound. Various studies have demonstrated the antimalarial potential of novel quinoline-pyrazolopyridine derivatives, highlighting the synthesis of 1-(4-methylquinolin-2-yl)-4,6-diaryl-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives and their evaluation against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum (Saini et al., 2016). This research underscores the compound's role in developing antimalarial agents.

Advanced Materials and Chemical Sensing

Compounds derived from this compound have also found applications in the development of advanced materials and chemical sensors. For example, a novel fluorescent dye based on the 1H-pyrazolo[3,4-b]quinoline skeleton has been synthesized for the fluorescence detection of small inorganic cations in highly polar solvents, showcasing the versatility of such compounds in sensing applications (Mac et al., 2010).

Future Directions

The future directions of this compound could involve its use in the design and synthesis of full-color fluorescent materials for high-performance OLEDs. This is based on the use of related compounds in this field.